3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-[1-(1-phenylpiperidin-4-yl)piperidin-3-yl]propan-1-one
• InChI: InChI=1S/C24H38N4O/c1-25-16-18-27(19-17-25)24(29)10-9-21-6-5-13-28(20-21)23-11-14-26(15-12-23)22-7-3-2-4-8-22/h2-4,7-8,21,23H,5-6,9-20H2,1H3
• InChI Key: QMSOULRWDVPGCR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCC2CCCN(C2)C3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H38N4O
• Molecular Weight: 398.6 g/mol

Description

3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine, also known as MPBP, is a synthetic compound that belongs to the class of piperidine derivatives. MPBP has been extensively studied for its potential applications in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has been shown to bind to dopamine, serotonin, and norepinephrine receptors, which are involved in regulating mood, motivation, and reward. By modulating these systems, 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine may have therapeutic potential for treating various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which may contribute to its potential therapeutic effects. 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential as a treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has several advantages for use in lab experiments. It has a well-defined chemical structure, which allows for precise dosing and control in experiments. 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine also has a high affinity for several neurotransmitter receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and pathological conditions. However, the synthesis of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine is a complex process that requires specialized equipment and expertise, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for research on 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine. One area of interest is the potential therapeutic applications of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine for treating neurological and psychiatric disorders. Further studies are needed to investigate the efficacy and safety of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine in these conditions. Another area of interest is the development of new compounds based on the structure of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine, which may have improved pharmacological properties and therapeutic potential. Additionally, further studies are needed to investigate the mechanism of action of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine involves several steps, including the reaction of 4-methylpiperazine with 3-bromo-3-oxopropyl bromide to yield 3-(4-methyl-1-piperazinyl)-3-bromopropyl ketone. This intermediate is then reacted with phenylpiperidine to form 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine. The synthesis of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has been used in studies to investigate the role of these receptors in various physiological and pathological conditions, such as addiction, depression, and anxiety disorders.